Cas no 13096-53-2 (21-O-Acetyl 6β-Hydroxy Cortisol)

• Product Name: 21-O-Acetyl 6β-Hydroxy Cortisol
• CAS No: 13096-53-2
• Molecular Formula: C₂₃H₃₂O₇
• Molecular Weight: 420.49598
• CID: 824669
• PubChem ID: 12070308

21-O-Acetyl 6β-Hydroxy Cortisol Properties

Names and Identifiers

• 21-O-Acetyl 6β-Hydroxy Cortisol
• [2-oxo-2-[(6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl] acetate
• 21-O-Acetyl 6
• A,11
• A,17,21-Tetrahydroxy-pregn-4-ene-3,20-dione 21-Acetate
• A,17-Dihydroxy-corticosterone 21-Acetate
• A-Hydroxy Cortisol
• 21-O-Acetyl 62-Hydroxy Cortisol
• 6alpha, 17-Dihydroxy-corticosterone 21-acetate
• J-005913
• 13096-53-2
• 21-O-Acetyl 6beta-Hydroxy Cortisol
• 21-O-Acetyl 6 alpha -Hydroxy Cortisol

• InChIKey： UXZCDTDGPVVXFM-JACZHYLASA-N
• Inchi： InChI=1S/C23H32O7/c1-12(24)30-11-19(28)23(29)7-5-15-14-9-17(26)16-8-13(25)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h8,14-15,17-18,20,26-27,29H,4-7,9-11H2,1-3H3/t14-,15-,17+,18-,20+,21-,22-,23-/m0/s1
• SMILES： CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CC(C4=CC(=O)CCC34C)O)O)C)O

Computed Properties

• Exact Mass: 420.21500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 420.21480336g/mol
• Heavy Atom Count: 30
• Complexity: 818
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: 1.32320
• PSA: 121.13000